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CAS No.: 19253-17-9

Cat. No.: B1202128

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for assessing

the in vitro antioxidant capacity of Glycyphyllin, a dihydrochalcone found in plants such as

Smilax glycyphylla. The focus is on two of the most common and reliable methods: the DPPH

(2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic

acid)) radical scavenging assays.

Introduction to In Vitro Antioxidant Assays
In vitro antioxidant assays are essential tools in the preliminary screening and characterization

of natural and synthetic compounds for their potential to mitigate oxidative stress. These

assays are typically based on the ability of an antioxidant to scavenge free radicals, which are

highly reactive molecules implicated in the pathogenesis of numerous diseases. The DPPH

and ABTS assays are spectrophotometric methods that measure the reduction of a colored

radical, providing a quantitative assessment of antioxidant activity.
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While direct quantitative data on the antioxidant activity of isolated Glycyphyllin is not readily

available in the current body of scientific literature, studies on extracts of Smilax glycyphylla, a

plant rich in Glycyphyllin, provide valuable insights. Research suggests that while these

extracts exhibit antioxidant properties, Glycyphyllin itself may not be a potent direct

antioxidant. One study noted that given the observed activity of the extract, it is unlikely that

Glycyphyllin would offer direct antioxidant protection in tissues affected by oxidative stress.[1]

[2] However, consumption of plants containing Glycyphyllin, such as in teas, might help

reduce oxidative damage in the gastrointestinal tract.[1][2]

Data on Antioxidant Activity of Smilax glycyphylla
Extracts
The following table summarizes the reported antioxidant activity of extracts from Smilax

glycyphylla, a known source of Glycyphyllin. It is important to note that these values represent

the activity of a complex mixture of compounds and not of purified Glycyphyllin.

Plant Extract Assay IC50 Value (µg/mL) Reference

Smilax glyciphylla

(Hot water extract)

Fe2+/ascorbate

induced lipid

peroxidation

10 [2]

Smilax glyciphylla

(Hot water extract)

AAPH induced lipid

peroxidation
33 [2]

Smilax glyciphylla

(Hot water extract)

Superoxide anion

scavenging
50 [2]

Smilax ferox

(Methanolic extract)
DPPH 48.05

Smilax aspera

(Methanolic extract)
DPPH 188.29

Note: The IC50 value represents the concentration of the extract required to scavenge 50% of

the free radicals. A lower IC50 value indicates a higher antioxidant activity.
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Experimental Protocols
DPPH Radical Scavenging Assay
The DPPH assay is based on the reduction of the stable free radical DPPH•, which has a deep

violet color, to the yellow-colored diphenylpicrylhydrazine upon reaction with an antioxidant.

Materials and Reagents:

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol (analytical grade)

Glycyphyllin or plant extract sample

Positive control (e.g., Ascorbic acid, Trolox, or Gallic acid)

96-well microplate or spectrophotometer cuvettes

Microplate reader or UV-Vis spectrophotometer

Protocol:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

Keep the solution in a dark bottle and at 4°C.

Preparation of Sample and Standard Solutions:

Prepare a stock solution of the test sample (Glycyphyllin or extract) in methanol or

another suitable solvent.

From the stock solution, prepare a series of dilutions to obtain a range of concentrations

(e.g., 10, 25, 50, 100, 200 µg/mL).

Prepare a similar series of dilutions for the positive control.

Assay Procedure:

To a 96-well microplate, add 100 µL of the DPPH solution to each well.
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Add 100 µL of the different concentrations of the sample or standard to the respective

wells.

For the blank (control), add 100 µL of the solvent (e.g., methanol) instead of the sample.

Mix the contents of the wells thoroughly.

Incubation: Incubate the microplate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of the solutions at 517 nm using a microplate

reader.

Calculation of Radical Scavenging Activity: The percentage of DPPH radical scavenging

activity is calculated using the following formula:

Where:

Abs_control is the absorbance of the DPPH solution without the sample.

Abs_sample is the absorbance of the DPPH solution with the sample.

Determination of IC50: The IC50 value is determined by plotting the percentage of inhibition

against the concentration of the sample and calculating the concentration at which 50%

inhibition is achieved.

ABTS Radical Cation Decolorization Assay
The ABTS assay involves the generation of the blue-green ABTS radical cation (ABTS•+),

which is then reduced by an antioxidant, leading to a decrease in absorbance.

Materials and Reagents:

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

Potassium persulfate (K₂S₂O₈)

Phosphate buffered saline (PBS) or ethanol

Glycyphyllin or plant extract sample
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Positive control (e.g., Trolox or Ascorbic acid)

96-well microplate or spectrophotometer cuvettes

Microplate reader or UV-Vis spectrophotometer

Protocol:

Preparation of ABTS Radical Cation (ABTS•+) Solution:

Prepare a 7 mM aqueous solution of ABTS.

Prepare a 2.45 mM aqueous solution of potassium persulfate.

Mix the two solutions in equal volumes and allow them to react in the dark at room

temperature for 12-16 hours. This will produce the dark-colored ABTS•+ solution.

Preparation of Working ABTS•+ Solution:

Before the assay, dilute the stock ABTS•+ solution with PBS (pH 7.4) or ethanol to an

absorbance of 0.700 ± 0.02 at 734 nm.

Preparation of Sample and Standard Solutions:

Prepare a stock solution of the test sample (Glycyphyllin or extract) in a suitable solvent.

From the stock solution, prepare a series of dilutions to obtain a range of concentrations.

Prepare a similar series of dilutions for the positive control.

Assay Procedure:

To a 96-well microplate, add 190 µL of the working ABTS•+ solution to each well.

Add 10 µL of the different concentrations of the sample or standard to the respective wells.

For the blank (control), add 10 µL of the solvent instead of the sample.

Mix the contents of the wells thoroughly.
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Incubation: Incubate the microplate at room temperature for 6-10 minutes.

Measurement: Measure the absorbance of the solutions at 734 nm using a microplate

reader.

Calculation of Radical Scavenging Activity: The percentage of ABTS•+ scavenging activity is

calculated using the following formula:

Where:

Abs_control is the absorbance of the ABTS•+ solution without the sample.

Abs_sample is the absorbance of the ABTS•+ solution with the sample.

Determination of IC50: The IC50 value is determined by plotting the percentage of inhibition

against the concentration of the sample and calculating the concentration at which 50%

inhibition is achieved.
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Caption: Workflow for the DPPH Radical Scavenging Assay.
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Caption: Workflow for the ABTS Radical Cation Decolorization Assay.
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Caption: General mechanism of radical scavenging by an antioxidant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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